Cas no 1160246-57-0 ((3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine)

• Product Name: (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine
• CAS No: 1160246-57-0
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 1087813
• PubChem ID: 45602194
• Update Time: 2025-07-18

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine
• (3,5-dimethyl-4H-1,2-oxazol-5-yl)methanamine
• 1-(3,5-dimethyl-4,5-dihydro-5-isoxazolyl)methanamine(SALTDATA: HCl)
• (3,5-dimethyl-4,5-dihydroisoxazol-5-yl)methylamine
• EN300-6733749
• STK510409
• A908881
• 1-(3,5-dimethyl-4,5-dihydro-5-isoxazolyl)methanamine
• G50372
• CS-0282937
• 1-(3,5-dimethyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine
• AKOS005169118
• 1160246-57-0
• (3,5-dimethyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine

• MDL： MFCD11215432
• Inchi： 1S/C6H12N2O/c1-5-3-6(2,4-7)9-8-5/h3-4,7H2,1-2H3
• InChI Key： GDFCBGWOVRCZAD-UHFFFAOYSA-N
• SMILES： O1C(C)(CN)CC(C)=N1

Computed Properties

• Exact Mass: 128.095
• Monoisotopic Mass: 128.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: -0.6

Additional information on (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine

Introduction to (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS No. 1160246-57-0)

(3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS No. 1160246-57-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydroisoxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine make it a valuable candidate for various drug discovery and development efforts.

The chemical structure of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine consists of a dihydroisoxazole ring substituted with two methyl groups at the 3 and 5 positions, and an amino group attached to the methylene bridge. This configuration imparts specific chemical properties that are crucial for its biological activity. The presence of the amino group allows for potential interactions with various biological targets, such as receptors and enzymes, making it a versatile scaffold for drug design.

Recent studies have highlighted the potential of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with a similar dihydroisoxazole core can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine may have applications in conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its neurological effects, (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease and autoimmune disorders. Studies have demonstrated that dihydroisoxazole derivatives can inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated tissue damage. This makes (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for optimizing its therapeutic potential. Preliminary data suggest that it has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics make it an attractive lead compound for further preclinical and clinical evaluation.

Clinical trials are an essential step in the drug development process. While specific clinical trials involving (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine are still in early stages, preclinical studies have shown promising results. These studies have demonstrated the compound's efficacy in animal models of various diseases, providing a strong foundation for advancing to human trials. The safety profile of (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine is also being closely monitored to ensure that it meets regulatory standards for clinical use.

In conclusion, (3,5-Dimethyl-4,5-dihydroisoxazol-5-yl)methanamine (CAS No. 1160246-57-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.